Cas no 1516-01-4 (2,4-Hexadienenitrile)

2,4-Hexadienenitrile is an unsaturated nitrile compound characterized by its conjugated diene structure, which lends reactivity useful in organic synthesis and polymer applications. Its molecular formula (C6H7N) and functional groups make it a versatile intermediate for producing specialty chemicals, including pharmaceuticals, agrochemicals, and fine chemicals. The compound’s conjugated system allows for selective reactions such as Diels-Alder cycloadditions or nucleophilic additions, offering synthetic flexibility. Its stability under controlled conditions ensures consistent performance in industrial processes. 2,4-Hexadienenitrile is typically handled under inert atmospheres to prevent polymerization or degradation, making it suitable for high-precision applications requiring reliable reactivity and purity.

2,4-Hexadienenitrile structure

Product Name:2,4-Hexadienenitrile

CAS No:1516-01-4

MF:C₆H₇N

MW:93.126481294632

MDL:MFCD00043740

CID:210325

PubChem ID:5365531

Update Time:2025-05-21

2,4-Hexadienenitrile Chemical and Physical Properties

Names and Identifiers

- 2,4-Hexadienenitrile
- (2E,4E)-hexa-2,4-dienenitrile
- SORBONITRILE
- 2,4-Hexadiene-1-nitrile
- cis
- hexa-2,4-dienenitrile
- Hexa-2,4-diennitril
- Hexa-2,4-diensaeurenitril
- hexadienenitrile
- Sorbonitril
- trans sorbonitrile
- (2E,4E)-2,4-Hexadienenitrile
- AKOS006272911
- NYKHMTWWXWMMHN-MQQKCMAXSA-N
- Sorbins?ure-nitril
- 1516-01-4
- MFCD00043740
- (2E,4E)-2,4-Hexadienenitrile #
- MDL： MFCD00043740
- Inchi： 1S/C6H7N/c1-2-3-4-5-6-7/h2-5H,1H3/b3-2+,5-4+
- InChI Key： NYKHMTWWXWMMHN-MQQKCMAXSA-N
- SMILES： N#C/C=C/C=C/C

Computed Properties

Exact Mass: 93.05780
Monoisotopic Mass: 93.057849228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.4
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 1.64228

2,4-Hexadienenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB357688-5 g	2,4-Hexadienenitrile; .	1516-01-4	5g	€158.20	2023-04-26
abcr	AB357688-25 g	2,4-Hexadienenitrile; .	1516-01-4	25g	€446.50	2023-04-26
TRC	H293723-50mg	2,4-Hexadienenitrile	1516-01-4	50mg	$ 50.00	2022-06-04
TRC	H293723-100mg	2,4-Hexadienenitrile	1516-01-4	100mg	$ 65.00	2022-06-04
TRC	H293723-500mg	2,4-Hexadienenitrile	1516-01-4	500mg	$ 80.00	2022-06-04
abcr	AB357688-5g	2,4-Hexadienenitrile; .	1516-01-4	5g	€158.20	2025-04-20
abcr	AB357688-25g	2,4-Hexadienenitrile; .	1516-01-4	25g	€446.50	2025-04-20
1PlusChem	1P001NWM-5g	2,4-Hexadienenitrile	1516-01-4	5g	$127.00	2024-06-20
1PlusChem	1P001NWM-25g	2,4-Hexadienenitrile	1516-01-4	25g	$345.00	2024-06-20
A2B Chem LLC	AA76838-5g	2,4-Hexadienenitrile	1516-01-4	5g	$118.00	2024-04-20

2,4-Hexadienenitrile Related Literature

1. Effect of iron-subgroup metal salts on polymer cord pyrolysis

Yu. V. Lugovoy,K. V. Chalov,O. P. Tkachenko,E. M. Sulman,J. W?rn?,D. Yu. Murzin RSC Adv. 2015 5 56460
2. Preparation and dienophilic reactions of nitrosyl cyanide

Peter Horsewood,Gordon W. Kirby J. Chem. Soc. Perkin Trans. 1 1980 1587
3. 365. Simple derivatives of cyclopentadiene. Part II

David Peters J. Chem. Soc. 1960 1832
4. Chapter 10. Aromatic compounds

R. Bolton Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1981 78 205
5. Index of subjects

J. Chem. Soc. Abstr. 1906 90 B1039

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Additional information on 2,4-Hexadienenitrile

2,4-Hexadienenitrile: A Comprehensive Overview

The compound with CAS No. 1516-01-4, commonly known as 2,4-Hexadienenitrile, is a significant organic compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure, which includes a nitrile group and two double bonds in the hexene chain. Recent studies have highlighted its potential in advanced materials science and pharmaceutical applications.

2,4-Hexadienenitrile has been extensively studied for its role in polymer chemistry. Researchers have found that this compound can serve as a versatile monomer for synthesizing high-performance polymers with tailored properties such as improved mechanical strength and thermal stability. The ability of 2,4-Hexadienenitrile to undergo polymerization under controlled conditions makes it an attractive candidate for developing advanced materials used in aerospace and automotive industries.

In the field of pharmaceuticals, 2,4-Hexadienenitrile has shown promise as an intermediate in the synthesis of bioactive compounds. Recent breakthroughs in medicinal chemistry have demonstrated that this compound can be used to construct complex molecular frameworks with potential therapeutic applications. For instance, derivatives of 2,4-Hexadienenitrile have been investigated for their anti-inflammatory and antioxidant properties.

The synthesis of 2,4-Hexadienenitrile involves a multi-step process that typically includes alkylation and dehydrohalogenation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. These innovations are expected to reduce the overall cost of manufacturing while minimizing the environmental impact associated with traditional synthesis routes.

From an environmental perspective, 2,4-Hexadienenitrile has been studied for its biodegradability and toxicity profiles. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which is a positive attribute for its sustainable use in industrial applications. However, further studies are required to fully understand its long-term environmental impact.

In conclusion, 2,4-Hexadienenitrile (CAS No. 1516-01-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in polymer chemistry and pharmaceutical research. As ongoing research continues to uncover new applications and improve synthesis methods, 2,4-Hexadienenitrile is poised to play an increasingly important role in the development of advanced materials and therapeutic agents.